4-(3-Carbamoyl-4-chlorophenyl)phenol, 95%

• IUPAC Name: 2-chloro-5-(4-hydroxyphenyl)benzamide
• InChI: InChI=1S/C13H10ClNO2/c14-12-6-3-9(7-11(12)13(15)17)8-1-4-10(16)5-2-8/h1-7,16H,(H2,15,17)
• InChI Key: PBWZPCLPMRCIHK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC(=C(C=C2)Cl)C(=O)N)O
• Molecular Formula: C13H10ClNO2
• DSSTOX Substance ID: DTXSID40683593
• Molecular Weight: 247.67 g/mol
• CAS RN: 1261894-18-1

Description

4-(3-Carbamoyl-4-chlorophenyl)phenol, 95% (4-CPCP) is a highly pure compound that is used in a variety of scientific research applications. It is a synthetic phenol derivative and is soluble in most organic solvents. 4-CPCP has a wide range of biochemical and physiological effects, and is used in a variety of laboratory experiments.

Scientific Research Applications

4-(3-Carbamoyl-4-chlorophenyl)phenol, 95% is used in a variety of scientific research applications, such as in the study of enzymatic reactions, protein-protein interactions, and drug-receptor interactions. It is also used in the study of signal transduction pathways, and in the study of enzyme kinetics. 4-(3-Carbamoyl-4-chlorophenyl)phenol, 95% has also been used in the study of cellular metabolism, and in the study of the effects of drugs on cells.

Mechanism of Action

4-(3-Carbamoyl-4-chlorophenyl)phenol, 95% acts as an inhibitor of enzymes and proteins involved in signal transduction pathways. It binds to the active site of the enzyme or protein, and prevents it from performing its normal function. 4-(3-Carbamoyl-4-chlorophenyl)phenol, 95% also binds to drug receptors, and can modulate the activity of drugs.
Biochemical and Physiological Effects
4-(3-Carbamoyl-4-chlorophenyl)phenol, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in signal transduction pathways, and to modulate the activity of drugs. It has also been shown to affect the metabolism of cells, and to affect the expression of genes.

Advantages and Limitations for Lab Experiments

The main advantage of using 4-(3-Carbamoyl-4-chlorophenyl)phenol, 95% in laboratory experiments is its high purity. The purity of 4-(3-Carbamoyl-4-chlorophenyl)phenol, 95% is typically greater than 95%, which makes it suitable for use in a variety of experiments. However, 4-(3-Carbamoyl-4-chlorophenyl)phenol, 95% is also relatively expensive, and can be difficult to obtain in large quantities.

Future Directions

There are a number of future directions that could be explored with 4-(3-Carbamoyl-4-chlorophenyl)phenol, 95%. These include further studies on the effects of 4-(3-Carbamoyl-4-chlorophenyl)phenol, 95% on signal transduction pathways, protein-protein interactions, and drug-receptor interactions. Additionally, further studies on the effects of 4-(3-Carbamoyl-4-chlorophenyl)phenol, 95% on cellular metabolism and gene expression could be conducted. Finally, further studies on the effects of 4-(3-Carbamoyl-4-chlorophenyl)phenol, 95% on enzyme kinetics could be conducted.

Synthesis Methods

4-(3-Carbamoyl-4-chlorophenyl)phenol, 95% is synthesized by reacting a phenol derivative with a carbamate in the presence of a base. The reaction is carried out in a solvent such as dimethyl sulfoxide (DMSO) or dimethylformamide (DMF). The reaction is then quenched with water, and the product is purified by column chromatography. The purity of the product is typically greater than 95%.